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Compound of Interest

Compound Name: 2,4-Diethoxybenzaldehyde

Cat. No.: B1349089 Get Quote

An In-depth Technical Guide to 2,4-
Diethoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

name, physicochemical properties, and a representative synthetic protocol for 2,4-
Diethoxybenzaldehyde. This aromatic aldehyde is a valuable intermediate in organic

synthesis, particularly in the preparation of more complex molecules for pharmaceutical and

materials science applications.

Chemical Structure and IUPAC Name
2,4-Diethoxybenzaldehyde possesses a benzene ring substituted with an aldehyde group (-

CHO) at position 1, and two ethoxy groups (-OCH2CH3) at positions 2 and 4.

IUPAC Name: 2,4-diethoxybenzaldehyde[1]

The chemical structure can be represented by the following diagram:

Caption: Chemical structure of 2,4-Diethoxybenzaldehyde.
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The key physicochemical properties of 2,4-Diethoxybenzaldehyde are summarized in the

table below.

Property Value Reference

Molecular Formula C11H14O3 [1][2][3]

Molecular Weight 194.23 g/mol [1][4]

CAS Number 22924-16-9 [1][2][4]

Appearance Not Available

Melting Point 71-73 °C (lit.) [4][5]

Solubility Soluble in methanol. [5]

InChI

InChI=1S/C11H14O3/c1-3-13-
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Experimental Protocols
The synthesis of 2,4-Diethoxybenzaldehyde can be achieved through various methods. A

common approach is the Williamson ether synthesis, starting from 2,4-dihydroxybenzaldehyde.

Another method is the direct formylation of 1,3-diethoxybenzene. Below is a representative

protocol for the Williamson ether synthesis.

Synthesis of 2,4-Diethoxybenzaldehyde via Williamson Ether Synthesis

This protocol is adapted from general procedures for the alkylation of dihydroxybenzaldehydes.

Materials:

2,4-Dihydroxybenzaldehyde
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Ethyl iodide or Ethyl bromide

Anhydrous potassium carbonate (K2CO3)

Anhydrous dimethylformamide (DMF) or acetone

Water

Ethyl acetate

Hexane

Anhydrous magnesium sulfate (MgSO4)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for extraction and filtration

Column chromatography setup

Thin Layer Chromatography (TLC) plates and chamber

Procedure:

Reaction Setup: To a round-bottom flask, add 2,4-dihydroxybenzaldehyde (1.0 eq),

anhydrous potassium carbonate (2.5 eq), and a suitable solvent such as anhydrous DMF or

acetone.
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Addition of Alkylating Agent: Stir the mixture at room temperature and add ethyl iodide or

ethyl bromide (2.5 eq) dropwise.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by TLC.

Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. If acetone is used as the solvent, filter off the inorganic salts and concentrate

the filtrate. If DMF is used, pour the reaction mixture into water and extract with a suitable

organic solvent like ethyl acetate.

Extraction: Wash the organic layer with water and brine, then dry over anhydrous

magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator

to obtain the crude product. Purify the crude product by column chromatography on silica gel

using a hexane/ethyl acetate gradient as the eluent to yield pure 2,4-
Diethoxybenzaldehyde.

General Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 2,4-
Diethoxybenzaldehyde.
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Caption: General workflow for the synthesis of 2,4-Diethoxybenzaldehyde.
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2,4-Diethoxybenzaldehyde serves as a key building block in the synthesis of various organic

compounds. Its aldehyde functionality allows for a wide range of chemical transformations,

including reductive amination, Wittig reactions, and aldol condensations. The ethoxy groups

modulate the electronic properties and lipophilicity of the molecule, which can be advantageous

in the design of bioactive compounds and functional materials. While specific signaling

pathways involving this compound are not extensively documented, its derivatives are explored

in various research areas. For instance, benzaldehyde derivatives are investigated for their

potential as inhibitors of enzymes such as aldehyde dehydrogenase, which is implicated in

certain cancers.[6]

This technical guide provides foundational information for researchers and professionals

working with 2,4-Diethoxybenzaldehyde, enabling a better understanding of its properties and

synthetic accessibility for further applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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